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Compound of Interest

Compound Name: 5-Chloropentanal

Cat. No.: B1584631

Technical Guide: Physical Properties of 5-
Chloropentanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 5-
Chloropentanal, a valuable building block in organic synthesis. The information presented
herein is intended to support laboratory research, process development, and quality control
activities.

Core Physical Properties

5-Chloropentanal (CAS No. 20074-80-0) is a colorless to light yellow liquid aldehyde.[1] Its
fundamental physical characteristics are crucial for handling, reaction setup, and purification
processes.

Data Presentation

The primary physical properties of 5-Chloropentanal are summarized in the table below for
quick reference.
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Physical Property Value Units Conditions
at 760 mmHg[1][2][3
Boiling Point 172 °C gLl
[4]
Density 1.006 g/cm3 Not Specified[1][2][3]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following sections detail standardized methodologies for measuring the boiling point and
density of liquid compounds like 5-Chloropentanal.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For 5-Chloropentanal, the reported boiling point is 172°C at standard atmospheric
pressure (760 mmHQ).[1][2][3][4] A common and reliable method for determining the boiling
point of a small quantity of liquid is the Thiele tube method.

Methodology: Thiele Tube Boiling Point Determination

o Sample Preparation: A small volume (a few drops) of 5-Chloropentanal is placed into a
small test tube (fusion tube).

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
liquid in the fusion tube.

o Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then inserted into a Thiele tube containing a
high-boiling point oil (e.g., mineral oil or silicone oil).

o Heating: The side arm of the Thiele tube is gently heated. This design ensures uniform
heating of the oil bath via convection currents.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. Heating is continued until a steady and rapid stream of bubbles is
observed.
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e Cooling and Measurement: The heat source is removed, and the apparatus is allowed to
cool slowly. The boiling point is the temperature at which the bubbling stops and the liquid
just begins to be drawn back into the capillary tube.[5]

o Pressure Correction: The observed boiling point should be corrected to standard pressure if
the determination is carried out at a significantly different atmospheric pressure.

Determination of Density

Density is a measure of mass per unit volume. The density of 5-Chloropentanal is reported to
be approximately 1.006 g/cm3.[1][2][3] A standard method for determining the density of liquids
is ASTM D4052, which utilizes a digital density meter.

Methodology: Density Determination using a Digital Density Meter (ASTM D4052)

o Apparatus: A digital density meter equipped with an oscillating U-tube is required. The
instrument must be calibrated according to the manufacturer's instructions, typically using
dry air and distilled water at a known temperature.

o Sample Introduction: A small volume (approximately 0.7 mL) of 5-Chloropentanal is
introduced into the oscillating sample tube.[4] Care must be taken to ensure the sample is
free of air bubbles.

» Measurement Principle: The instrument measures the change in the oscillating frequency of
the U-tube when filled with the sample. This change in frequency is directly related to the
mass, and therefore the density, of the liquid in the constant volume of the U-tube.

o Data Acquisition: The instrument, using its calibration data, calculates and displays the
density of the sample.[1] The measurement should be performed at a controlled
temperature.

e Reporting: The density is typically reported in g/cm3 or g/mL, along with the temperature at
which the measurement was taken.

Visualized Experimental Workflow
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The logical flow for the experimental determination of the physical properties of a liquid sample
like 5-Chloropentanal is depicted below. This workflow ensures a systematic approach to data
acquisition and verification.
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Workflow for Physical Property Determination
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Caption: Experimental workflow for determining the density and boiling point of 5-
Chloropentanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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